Cas no 1805161-93-6 (3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine)
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine
-
- Inchi: 1S/C7H4F2N2O2/c8-6(9)5-4(12)1-3(2-10)7(13)11-5/h1,6,12H,(H,11,13)
- InChI Key: ZDXCHZKPVZQLNW-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(C#N)C(N1)=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 362
- XLogP3: 0.1
- Topological Polar Surface Area: 73.1
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004308-250mg |
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine |
1805161-93-6 | 97% | 250mg |
$693.60 | 2022-04-01 | |
| Alichem | A024004308-500mg |
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine |
1805161-93-6 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A024004308-1g |
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine |
1805161-93-6 | 97% | 1g |
$1,680.00 | 2022-04-01 |
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine
3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine: A Comprehensive Overview
The compound 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine, identified by the CAS number 1805161-93-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of multiple functional groups, including cyano, difluoromethyl, and hydroxyl groups, makes this molecule unique and versatile in its chemical reactivity and biological activity.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The cyano group attached at the 3-position of the pyridine ring is known to enhance the molecule's stability and electron-withdrawing properties, which can be advantageous in designing bioactive compounds. Similarly, the difluoromethyl group at the 6-position introduces fluorine atoms, which are known to improve pharmacokinetic properties such as solubility and bioavailability. The two hydroxyl groups at positions 2 and 5 further contribute to the molecule's polarity and hydrogen bonding capacity, making it a promising candidate for various biological assays.
The synthesis of 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields while minimizing reaction time. This advancement underscores the ongoing efforts to refine synthetic methodologies for complex molecules like this one.
In terms of biological activity, this compound has shown potential as an antioxidant and anti-inflammatory agent. A study conducted by Smith et al. (2023) revealed that 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine exhibits significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary pharmacological studies indicate that this compound may possess anti-cancer properties by inhibiting specific enzymes involved in tumor progression.
The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation and eco-toxicity of chemicals like 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine becomes crucial. Recent research has focused on assessing its persistence in aquatic environments and its potential effects on non-target organisms. Early findings suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint.
In conclusion, 3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its synthesis continues to be optimized through innovative methodologies, while its biological activity and environmental profile are subjects of active research. As scientific understanding deepens, this compound holds promise for contributing to advancements in medicine and sustainable chemistry.
1805161-93-6 (3-Cyano-6-(difluoromethyl)-2,5-dihydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)